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Compound of Interest

Compound Name: WAY-255348

Cat. No.: B15606753

Introduction

WAY-255348 is a potent, nonsteroidal antagonist of the progesterone receptor (PR).[1][2][3] It
exerts its effects by binding to the PR and preventing progesterone-induced nuclear
accumulation, phosphorylation, and subsequent interactions with gene promoters.[1][2] This
unique mechanism of action makes it a valuable tool for researchers studying reproductive
disorders, PR-positive cancers, and other hormone-dependent diseases.[3][4] Due to its
hydrophobic nature, careful preparation and handling are crucial for obtaining reliable and
reproducible experimental results. These application notes provide a detailed protocol for the
preparation, storage, and use of WAY-255348 stock solutions.

Data Presentation

The chemical and physical properties of WAY-255348 are summarized below.
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Property Value Reference
5-(7-fluoro-3,3-dimethyl-2-
IUPAC Name oxoindolin-5-yl)-1-methyl-1H- [1]

pyrrole-2-carbonitrile

Molecular Formula Ci16H14FN3O [1][2]
Molecular Weight 283.30 g/mol [11[2]
CAS Number 872141-23-6 [1]
Appearance White to off-white solid powder  [1][2]
Solubility Soluble in DMSQO; Insoluble in (15106]

water

Mechanism of Action

Progesterone Receptor (PR)

Antagonist

[2](3]

Storage and Stability

Proper storage is critical to prevent degradation and ensure the compound's activity. A change

in the color of a solution may indicate degradation.[6]
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Form Temperature Duration Notes

Long-term (Months to Recommended for

Solid Powder -20°C ] -
Years) optimal stability.[1][5]
4°C Short-term (Days to Suitable for temporary
Weeks) storage.[1][5]
Aliquot into single-use
] vials to avoid repeated
DMSO Stock Solution -20°C or -80°C Long-term (Months)
freeze-thaw cycles.[5]
[6]
a°C Short-term (Days to Protect from light.[5]
Weeks) [6]
Prepare fresh
_ immediately before
Aqueous Working
_ N/A N/A each use due to poor
Solution

stability and solubility.
[5]

Experimental Protocols

Protocol 1: Preparation of a 10 mM WAY-255348 Stock
Solution in DMSO

This protocol describes the preparation of a concentrated stock solution, which can be serially
diluted to achieve the desired final concentration for various assays.

Materials:

WAY-255348 solid powder (MW: 283.30 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSQO)

Calibrated analytical balance

Sterile, amber, or light-protected microcentrifuge tubes or vials
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o Calibrated micropipettes
e \ortex mixer and/or sonicator
Procedure:

o Equilibration: Allow the vial of solid WAY-255348 to equilibrate to room temperature before
opening. This prevents moisture from condensing on the compound.[5]

o Weighing: Carefully weigh out the desired amount of WAY-255348. To prepare 1 mL of a 10
mM stock solution, weigh 2.833 mg.[5] Calculation: (10 mmol/L) * (1 L/ 1000 mL) * (283.30
g/mol) * (1000 mg/g) = 2.833 mg/mL

» Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the solid
compound in a sterile vial.[5]

o Mixing: Vortex the solution vigorously. If necessary, briefly sonicate the vial to ensure the
solid is completely dissolved.[5][7] The solution should be clear and free of particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles that can lead to degradation, aliquot the
stock solution into smaller, single-use volumes in tightly sealed, light-protected vials.[5][6]

o Storage: Store the aliquots at -20°C or -80°C for long-term storage.[5][6]

Protocol 2: Preparation of Aqueous Working Solutions

WAY-255348 is insoluble in water, and diluting the DMSO stock into aqueous media can cause
it to precipitate, a phenomenon known as "crashing out".[2] The following steps are
recommended to minimize this issue.

Procedure:

e Pre-warm Media: Use cell culture media or aqueous buffer that has been pre-warmed to
37°C. Lower temperatures can decrease solubility.[2]

» Serial Dilution: Avoid adding the concentrated DMSO stock directly into the final large
volume of aqueous media.
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o First, prepare an intermediate dilution by adding the DMSO stock to a smaller volume of
the pre-warmed medium.

o Add this intermediate dilution to the final volume of the medium while gently mixing.[2]

e Control DMSO Concentration: The final concentration of DMSO in the experimental medium
should be kept as low as possible to avoid solvent-induced cytotoxicity, typically below 0.5%
and ideally below 0.1%.[2][8] Always include a vehicle control with the same final DMSO
concentration in your experiments.[2]

o Immediate Use: Aqueous working solutions of WAY-255348 are not stable and should be
prepared fresh immediately before each experiment.[5]

Mandatory Visualizations

Stock Solution Preparation Workflow

1. Weigh Solid
WAY-255348

l

2. Add Anhydrous DMSO

l

3. Vortex / Sonicate
Until Dissolved

l

4. Aliquot into
Single-Use Vials

l

5. Store at -20°C
(Long-Term)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/pdf/WAY_255348_solubility_issues_in_aqueous_media.pdf
https://www.benchchem.com/pdf/WAY_255348_solubility_issues_in_aqueous_media.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Minimizing_WAY_255348_Cytotoxicity_in_Long_Term_Studies.pdf
https://www.benchchem.com/pdf/WAY_255348_solubility_issues_in_aqueous_media.pdf
https://www.benchchem.com/product/b15606753?utm_src=pdf-body
https://www.benchchem.com/pdf/WAY_255348_stability_and_storage_conditions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENGHE

Click to download full resolution via product page

Caption: Workflow for preparing WAY-255348 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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